2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide

• IUPAC Name: (E)-2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C21H15N3O4/c1-14-4-2-3-5-19(14)23-21(25)16(13-22)12-18-10-11-20(28-18)15-6-8-17(9-7-15)24(26)27/h2-12H,1H3,(H,23,25)/b16-12+
• InChI Key: PBYHZYYUGQZBOS-FOWTUZBSSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C#N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)/C(=C/C2=CC=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])/C#N
• Molecular Formula: C21H15N3O4
• Molecular Weight: 373.4 g/mol

Description

2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide, also known as CFA, is a synthetic compound that has gained widespread attention in scientific research due to its potential applications in the field of medicine. This compound is a small molecule that has shown promising results in various studies, and its unique structure makes it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide is not fully understood, but studies have shown that it inhibits the activity of certain enzymes and proteins that are involved in cell growth and proliferation. 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, which is one of the reasons it is being investigated as a potential anti-cancer agent.
Biochemical and Physiological Effects:
Studies have shown that 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide has various biochemical and physiological effects on cells and tissues. 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation. 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide has also been shown to induce oxidative stress and DNA damage in cancer cells. Additionally, 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide has been shown to have anti-inflammatory properties and can inhibit the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide in lab experiments is its potent anti-tumor activity. 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide has been shown to inhibit the growth of various cancer cell lines, making it an attractive candidate for further investigation. However, one of the limitations of using 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide in lab experiments is its complex synthesis process. The synthesis of 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide requires the use of several reagents and solvents, which can be time-consuming and expensive.

Future Directions

There are several future directions for the investigation of 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide. One of the most promising directions is the development of 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide and its potential applications in other areas of medicine. Furthermore, the synthesis of 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide can be optimized to make it more cost-effective and efficient. Overall, the investigation of 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide has the potential to lead to the development of novel therapies for various diseases.

Synthesis Methods

The synthesis of 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide involves a multi-step process that requires the use of several reagents and solvents. The first step involves the reaction of 2-methylphenylamine with ethyl cyanoacetate to form an intermediate product. This intermediate is then reacted with 4-nitrobenzaldehyde to produce the final product, 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide. The synthesis of 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

The unique structure of 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide makes it an attractive candidate for various scientific research applications. One of the most promising applications of 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide is in the field of cancer research. Studies have shown that 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide has potent anti-tumor activity and can inhibit the growth of various cancer cell lines. 2-cyano-N-(2-methylphenyl)-3-[5-(4-nitrophenyl)-2-furyl]acrylamide has also been shown to have anti-inflammatory properties and has the potential to be used in the treatment of inflammatory diseases such as rheumatoid arthritis.